Cas no 87427-59-6 (Ethanone, 2-bromo-1-(3-chloro-4-methylphenyl)-)

• Product Name: Ethanone, 2-bromo-1-(3-chloro-4-methylphenyl)-
• CAS No: 87427-59-6
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 656444
• PubChem ID: 12844796
• Update Time: 2025-04-19

Ethanone, 2-bromo-1-(3-chloro-4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-bromo-1-(3-chloro-4-methylphenyl)-
• 2-bromo-1-(3-chloro-4-methylphenyl)ethanone
• 2-Bromo-1-(3-chloro-4-methylphenyl)ethan-1-one
• DTXSID30511316
• SCHEMBL23112482
• AKOS018708952
• 87427-59-6

• Inchi： 1S/C9H8BrClO/c1-6-2-3-7(4-8(6)11)9(12)5-10/h2-4H,5H2,1H3
• InChI Key： HLDCKLUHLITEHK-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(C)=C(C=1)Cl)=O

Computed Properties

• Exact Mass: 245.94471g/mol
• Monoisotopic Mass: 245.94471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones